Cas no 50637-92-8 (1-bromo-4-(bromoacetyl)naphthalene)

• Product Name: 1-bromo-4-(bromoacetyl)naphthalene
• CAS No: 50637-92-8
• MF: C₁₂H₈Br₂O
• MW: 327.999321937561
• CID: 2139087
• PubChem ID: 59611043
• Update Time: 2025-04-21

1-bromo-4-(bromoacetyl)naphthalene Chemical and Physical Properties

Names and Identifiers

• 1-bromo-4-(bromoacetyl)naphthalene
• 50637-92-8
• WDIGQMWKQZSUAL-UHFFFAOYSA-N
• AKOS018154034
• 2-Bromo-1-(4-bromonaphthalen-1-yl)ethan-1-one
• 2-bromo-1-(4-bromonaphthalen-1-yl)-ethanone
• SY358474
• MFCD21960620
• 2-bromo-1-(4-bromo-naphthalen-1-yl)-ethanone
• DB-311952
• 2-Bromo-1-(4-bromo-1-naphthalenyl)ethanone
• SCHEMBL203976
• 2-bromo-1-(4-bromonaphthalen-1-yl)ethanone

• Inchi： 1S/C12H8Br2O/c13-7-12(15)10-5-6-11(14)9-4-2-1-3-8(9)10/h1-6H,7H2
• InChI Key： WDIGQMWKQZSUAL-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C(CBr)=O)=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 327.89214Da
• Monoisotopic Mass: 325.89419Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 17.1Ų